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Compound of Interest

Compound Name: Swazine

Cat. No.: B1202289

For researchers and scientists engaged in drug development and other laboratory research,
the proper disposal of chemical waste is a critical component of maintaining a safe and
compliant work environment. This document provides essential, immediate safety and logistical
information for the proper disposal of Swazine, a pyrrolizidine alkaloid. Adherence to these
procedures is paramount to mitigate risks to personnel and the environment.

Immediate Safety and Handling Precautions

Due to its classification as a pyrrolizidine alkaloid, Swazine should be handled as a toxic
substance. Although a specific Safety Data Sheet (SDS) for Swazine is not readily available,
the known toxic properties of this chemical class, including potential carcinogenicity and
hepatotoxicity, necessitate stringent safety and disposal protocols.[1]

Under no circumstances should Swazine or its containers be disposed of via standard
laboratory drains or general waste streams.[1]

Personal Protective Equipment (PPE): When handling Swazine waste, all personnel must wear
appropriate PPE, including:

o Chemical-resistant gloves (e.g., nitrile)
o Safety goggles or a face shield

e Alaboratory coat

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1202289?utm_src=pdf-interest
https://www.benchchem.com/product/b1202289?utm_src=pdf-body
https://www.benchchem.com/product/b1202289?utm_src=pdf-body
https://www.benchchem.com/product/b1202289?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Hexahydro_1H_pyrrolizine_2_carboxylic_Acid_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1202289?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Hexahydro_1H_pyrrolizine_2_carboxylic_Acid_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1202289?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202289?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Engineering Controls: All handling of Swazine waste should be conducted within a certified
chemical fume hood to minimize the risk of inhalation.

Spill Management: In the event of a spill, immediately alert laboratory personnel and follow
established institutional procedures for hazardous chemical spills. An appropriate spill kit for
toxic chemicals should be readily available.

Swazine: Chemical and Physical Properties

A summary of the key identifiers and computed properties of Swazine is provided in the table
below. This information is crucial for correct labeling and understanding the potential behavior
of the compound.

Property Value

Chemical Formula C18H23NOe

CAS Number 38763-74-5

Molecular Weight 349.38 g/mol

Appearance Solid (presumed)

Solubility Data not readily available

Known Hazards Toxic, potential carcinogen, hepatotoxin

Step-by-Step Disposal Procedures

The following step-by-step protocol outlines the required procedures for the safe disposal of
Swazine waste.

o Waste Segregation: All Swazine waste, including pure compound, contaminated labware
(e.g., pipette tips, weighing boats), and solvent rinses, must be segregated from other waste
streams. It should be collected in a designated hazardous waste container.

o Container Selection: Use a robust, leak-proof, and chemically compatible container for
collecting Swazine waste. The container must have a secure screw-top cap.
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» Labeling: The waste container must be clearly and accurately labeled with the following
information:

[e]

The words "Hazardous Waste"

The chemical name: "Swazine"

o

The CAS Number: "38763-74-5"

[¢]

The hazard characteristics: "Toxic"

o

[e]

The date of accumulation (start and end dates)

o

The name and contact information of the generating laboratory/researcher
e Waste Accumulation:

o Solid Waste: Place all solid Swazine waste directly into the labeled hazardous waste
container.

o Liquid Waste: If Swazine is in a solution, collect the liquid waste in the designated
container. Do not mix with incompatible solvents.

o Contaminated Sharps: Any needles or other sharps contaminated with Swazine must be
disposed of in a designated, puncture-proof sharps container that is also labeled as
hazardous waste.

o Storage: Store the sealed and labeled hazardous waste container in a designated Satellite
Accumulation Area (SAA) within the laboratory. This area should be secure, well-ventilated,
and away from general laboratory traffic and sources of heat or ignition.

» Final Disposal: Arrange for the collection and disposal of the Swazine hazardous waste
through your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor. Follow all institutional, local, and national regulations
for the disposal of toxic chemical waste.

Experimental Protocols

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1202289?utm_src=pdf-body
https://www.benchchem.com/product/b1202289?utm_src=pdf-body
https://www.benchchem.com/product/b1202289?utm_src=pdf-body
https://www.benchchem.com/product/b1202289?utm_src=pdf-body
https://www.benchchem.com/product/b1202289?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202289?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Safety Operating Guide

Check Availability & Pricing

Currently, there are no widely cited key experiments with detailed methodologies specifically for
the disposal of Swazine. The disposal procedures outlined above are based on established
best practices for the handling of toxic alkaloids and general hazardous chemical waste.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Swazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. benchchem.com [benchchem.com]

 To cite this document: BenchChem. [Navigating the Disposal of Swazine: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1202289#swazine-proper-disposal-procedures]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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